Cas no 1302580-98-8 (1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1302580-98-8
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• MDL: MFCD20646242
• CID: 4582408
• PubChem ID: 67151515
• Update Time: 2025-06-14

1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)cyclopropanecarboxylic acid
• 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid
• SB13444
• AK428421
• 1-(5-fluoro-pyridin-2-yl)-cyclopropanecarboxylic acid
• 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylicacid
• Cyclopropanecarboxylicacid,1-(5-fluoro-2-pyridinyl)-
• KLVFERIITBXTIL-UHFFFAOYSA-N
• CS-0044922
• SCHEMBL1759727
• C72203
• 1302580-98-8
• EN300-130854
• 1-(5-fluoropyridin-2-yl)cyclopropanecarboxylicacid
• CCC58098
• AKOS027393474
• Z1262529303
• DS-18715
• MFCD20646242

• MDL： MFCD20646242
• Inchi： 1S/C9H8FNO2/c10-6-1-2-7(11-5-6)9(3-4-9)8(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： KLVFERIITBXTIL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 181.05390666 g/mol
• Monoisotopic Mass: 181.05390666 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 181.16

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 319.4±37.0 °C at 760 mmHg
• Flash Point: 147.0±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(5-Fluoropyridin-2-yl)cyclopropane-1-carboxylic Acid (CAS: 1302580-98-8)

The compound 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid (CAS: 1302580-98-8) has emerged as a promising intermediate in the development of novel pharmaceuticals, particularly in the fields of oncology and neurology. Recent studies have highlighted its potential as a key building block in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

Recent literature indicates that 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid is being extensively studied for its role in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. The fluoropyridine moiety in this compound enhances its binding affinity to kinase active sites, making it a valuable scaffold for drug development. Several research groups have reported successful incorporation of this compound into lead molecules with potent inhibitory activity against various kinases, including those implicated in tumor growth and metastasis.

In addition to its applications in oncology, 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid has shown promise in the development of neuroprotective agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant activity in modulating glutamate receptors, which are involved in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The cyclopropane ring in the structure contributes to the conformational rigidity of the molecule, enhancing its selectivity and reducing off-target effects.

The synthetic routes to 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid have also been optimized in recent years. Advances in catalytic cyclopropanation and fluorination techniques have improved the yield and purity of the compound, facilitating its use in large-scale pharmaceutical production. Researchers have also explored its enantioselective synthesis, which is crucial for the development of chiral drugs with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of compounds derived from 1-(5-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this compound as a versatile tool in medicinal chemistry, paving the way for the development of next-generation therapeutics.